Cas no 1354007-37-6 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester
• CAS No: 1354007-37-6
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2159978
• Update Time: 2025-06-20

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester
• (S)-Benzyl (1-(2-amino-3-methylbutanoyl)piperidin-4-yl)carbamate
• AM96051
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-4-yl]carbamic acid benzyl ester
• [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-13(2)16(19)17(22)21-10-8-15(9-11-21)20-18(23)24-12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12,19H2,1-2H3,(H,20,23)/t16-/m0/s1
• InChI Key： NWDZJCVJRLHSSM-INIZCTEOSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Topological Polar Surface Area: 84.7

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester

Introduction to [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester (CAS No. 1354007-37-6)

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1354007-37-6, belongs to a class of molecules that exhibit potential applications in the development of central nervous system (CNS) drugs, neurological therapies, and biochemical research. The presence of a piperidine ring and a benzyl ester group makes it an intriguing candidate for further exploration in medicinal chemistry.

The structure of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester features a chiral center at the (S)-2-amino-3-methyl-butyryl moiety, which is a critical aspect for its biological activity. Chiral compounds are of paramount importance in drug development because the stereochemistry of a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties. The benzyl ester group not only contributes to the molecule's solubility but also serves as a handle for further chemical modifications, making it a versatile scaffold for drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperidine ring is a common structural motif in many CNS-active drugs, including antipsychotics, antidepressants, and anticonvulsants. This moiety is known for its ability to interact with various biological targets, making it a valuable component in the design of new therapeutic agents. The specific substitution pattern in [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester suggests that it may have unique interactions with these targets, potentially leading to novel pharmacological effects.

Recent studies have highlighted the importance of protease inhibition in various therapeutic areas, including cancer and inflammation. The carbamic acid benzyl ester group in this compound could serve as a protease inhibitor or modulator, depending on its specific interactions with biological targets. Proteases play crucial roles in many physiological processes, and their inhibition has been shown to have therapeutic benefits. The chiral nature of the compound may also influence its selectivity for different proteases, which could be exploited to develop targeted therapies.

The potential applications of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester extend beyond CNS drugs and protease inhibition. There is growing evidence suggesting that this type of compound may have applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the accumulation of misfolded proteins and dysregulation of neurotransmitter systems, both of which could be targeted by small molecules like [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester.

Moreover, the compound's structural features make it an attractive candidate for structure-based drug design. High-resolution crystal structures of protein targets can be used to identify potential binding sites for small molecules like this one. By understanding how [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester interacts with its biological targets at the atomic level, chemists can make informed modifications to improve its potency, selectivity, and pharmacokinetic properties.

In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester (CAS No. 1354007-37-6) is a promising compound with potential applications in various therapeutic areas. Its unique structural features, including the chiral center, piperidine ring, and benzyl ester group, make it an interesting candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new medicines.